Cas no 817162-53-1 (1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)-)

• Product Name: 1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)-
• CAS No: 817162-53-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 703367
• PubChem ID: 71420869
• Update Time: 2025-04-19

1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)-
• N'-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)butane-1,4-diamine
• 817162-53-1
• N~1~-[(1,4-Dioxaspiro[4.4]nonan-2-yl)methyl]butane-1,4-diamine
• N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)butane-1,4-diamine
• DTXSID00840049

• Inchi： 1S/C12H24N2O2/c13-7-3-4-8-14-9-11-10-15-12(16-11)5-1-2-6-12/h11,14H,1-10,13H2
• InChI Key： BSVDKIROWZXIFH-UHFFFAOYSA-N
• SMILES： O1C(CNCCCCN)COC21CCCC2

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.5Ų